The telomerisation of 1,3-butadiene and carbon dioxide: process development and optimisation in a continuous miniplant

Dalton Transactions Pub Date: 2006-08-09 DOI: 10.1039/B608552K

Abstract

The telomerisation of 1,3-butadiene and carbon dioxide is one of the first homogeneously catalyzed reactions using carbon dioxide as a C1-building block. In this article we describe the process development for a miniplant applying this telomerisation in a continuous scale. Through repeated optimisation of the plant setup combined with parallel laboratory batch experiments the overall space-time-yield of the plant was enhanced significantly.

Graphical abstract: The telomerisation of 1,3-butadiene and carbon dioxide: process development and optimisation in a continuous miniplant
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